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Compound of Interest

Compound Name: Chlorodifluoroacetic acid

Cat. No.: B042455 Get Quote

Application Notes and Protocols for
Chlorodifluoroacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of Chlorodifluoroacetic acid in a laboratory setting. Adherence to these guidelines is crucial

to mitigate the risks associated with this corrosive and hazardous chemical.

Hazard Identification and Quantitative Data
Chlorodifluoroacetic acid is a corrosive substance that can cause severe skin burns and eye

damage.[1][2][3][4][5] It is also a lachrymator, meaning it can induce tearing.[2][5][6] Inhalation

may lead to severe irritation and chemical burns to the respiratory tract.[2][5]

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 76-04-0 [1]

Molecular Formula C₂HClF₂O₂ [5]

Molecular Weight 130.48 g/mol [5]

Appearance
Clear colorless to pale brown

liquid after melting
[1]

Boiling Point 122 °C [1]

Melting Point 20-23 °C

Density 1.54 g/mL at 25 °C

Table 2: Toxicological Data

Parameter Value Species Route Reference

LD50 (Lethal

Dose, 50%)

Data not

available

LC50 (Lethal

Concentration,

50%)

Data not

available

Note: Despite extensive searches of safety data sheets and toxicological databases, specific

LD50 and LC50 values for Chlorodifluoroacetic acid have not been fully investigated and are

not available.[2][7] The primary hazards are related to its severe corrosive properties.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Chlorodifluoroacetic acid to prevent contact

and exposure.

Table 3: Required Personal Protective Equipment
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Body Part Equipment Standard/Specification

Eyes/Face
Tightly fitting safety goggles or

a face shield

OSHA 29 CFR 1910.133 or

European Standard EN166

Skin
Chemical-resistant gloves

(e.g., nitrile, neoprene)

EU Directive 89/686/EEC and

the standard EN 374

Body
Fire/flame resistant and

impervious lab coat or clothing

Respiratory

Full-face respirator with

appropriate cartridges if

exposure limits are exceeded

or if irritation is experienced

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 or European

Standard EN 149

Experimental Protocol: Preparation of Sodium
Chlorodifluoroacetate
This protocol is adapted from a procedure published in Organic Syntheses and outlines the

preparation of sodium chlorodifluoroacetate from Chlorodifluoroacetic acid. This reaction

should be performed in a well-ventilated chemical fume hood.

3.1 Materials and Equipment

Chlorodifluoroacetic acid

Sodium hydroxide

Methanol

Erlenmeyer flask

Stir plate and stir bar

Ice bath

Graduated cylinders
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Beakers

Rotary evaporator

3.2 Procedure

Preparation of Sodium Hydroxide Solution: In a well-ventilated fume hood, prepare a solution

of sodium hydroxide in methanol. For example, dissolve 60.7 g (1.52 moles) of sodium

hydroxide in 700 ml of methanol in a large Erlenmeyer flask equipped with a stir bar. Place

the flask in an ice bath to cool the solution.

Preparation of Chlorodifluoroacetic Acid Solution: In a separate beaker, dissolve 198 g

(1.52 moles) of Chlorodifluoroacetic acid in 300 ml of methanol.

Neutralization Reaction: While stirring the cooled sodium hydroxide solution, slowly add the

Chlorodifluoroacetic acid solution. Maintain the temperature of the reaction mixture below

40°C by controlling the addition rate and using the ice bath.

Solvent Removal: Once the addition is complete, remove the methanol under reduced

pressure using a rotary evaporator at a bath temperature of 40°C.

Drying the Product: The resulting solid is sodium chlorodifluoroacetate. Pulverize the salt and

dry it overnight at room temperature under vacuum (1 mm Hg). The salt should be dried

again under the same conditions immediately before use in subsequent reactions.

Handling and Storage
4.1 Handling

Always handle Chlorodifluoroacetic acid in a well-ventilated area, preferably within a

certified chemical fume hood.[2][3]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not breathe vapors or mist.[1][2][3]

Use non-sparking tools to prevent ignition sources.[1]
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Wash hands thoroughly after handling.[1][2]

4.2 Storage

Store in a tightly closed original container in a dry, cool, and well-ventilated place.[1][2]

Keep away from incompatible materials such as strong bases and oxidizing agents.[3][4]

The storage area should be designated as a corrosives area.[2]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

vicinity of the storage and handling area.[2][3]

Emergency Procedures
5.1 First Aid Measures

Table 4: First Aid Procedures for Chlorodifluoroacetic Acid Exposure

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1][2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[2]

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[1][2]
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5.2 Spill and Leak Response

Small Spills: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

suitable, closed container for disposal.[4]

Large Spills: Evacuate personnel to a safe area.[1] Prevent further leakage if it is safe to do

so. Do not let the chemical enter drains.[1] Use personal protective equipment, including a

respirator.

Ventilate the area of the spill.

Waste Disposal
Dispose of Chlorodifluoroacetic acid and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[1][3] Do not allow the chemical to

enter drains or waterways.[1]

Visual Protocols and Workflows
The following diagrams illustrate key safety and experimental workflows.
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Preparation
(Don PPE, Prepare Reagents in Fume Hood)

Reaction
(Slow Addition, Temperature Control)

1. Neutralization

Work-up
(Solvent Removal via Rotary Evaporation)

2. Isolation

Drying
(Vacuum Drying of Product)

3. Purification

Storage
(Label and Store Appropriately)

4. Final Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of sodium chlorodifluoroacetate.
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Handling Chlorodifluoroacetic Acid

Assess Risks & Review SDS

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Certified Fume Hood

Ensure Spill Kit is Accessible

Know Location of Eyewash/Shower

Perform Experiment

Dispose of Waste Properly

Decontaminate Work Area & Remove PPE

Procedure Complete

Click to download full resolution via product page

Caption: Safety protocol for handling Chlorodifluoroacetic acid.
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Flush Skin with Water (15 min) Flush Eyes with Water (15 min) Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency first aid response for exposure to Chlorodifluoroacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chlorodifluoroacetic acid CAS#: 76-04-0 [m.chemicalbook.com]

2. Organic Syntheses Procedure [orgsyn.org]

3. pubs.acs.org [pubs.acs.org]

4. US9120740B2 - Method for preparing difluoroacetic acid - Google Patents
[patents.google.com]

5. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]

6. Sodium chlorodifluoroacetate - Wikipedia [en.wikipedia.org]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b042455?utm_src=pdf-body-img
https://www.benchchem.com/product/b042455?utm_src=pdf-body
https://www.benchchem.com/product/b042455?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB1406717_EN.htm
http://www.orgsyn.org/demo.aspx?prep=CV5P0390
https://pubs.acs.org/doi/10.1021/ol501854q
https://patents.google.com/patent/US9120740B2/en
https://patents.google.com/patent/US9120740B2/en
https://synquestprodstorage.blob.core.windows.net/msds/2100/2121-7-01.pdf
https://en.wikipedia.org/wiki/Sodium_chlorodifluoroacetate
https://pim-resources.coleparmer.com/sds/27114.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Handling and safety precautions for
Chlorodifluoroacetic acid in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042455#handling-and-safety-precautions-for-
chlorodifluoroacetic-acid-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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